Cas no 1309933-12-7 (1-Allyl-2-((4-bromobenzyl)oxy)benzene)

• Product Name: 1-Allyl-2-((4-bromobenzyl)oxy)benzene
• CAS No: 1309933-12-7
• MF: C₁₆H₁₅BrO
• MW: 303.193703889847
• CID: 5701568
• PubChem ID: 91657887
• Update Time: 2026-03-11

1-Allyl-2-((4-bromobenzyl)oxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-[(2-prop-2-enylphenoxy)methyl]benzene
• 1309933-12-7
• 2-Allylphenyl-(4-bromobenzyl)ether
• 1-Allyl-2-((4-bromobenzyl)oxy)benzene

• MDL： MFCD07782554
• Inchi： 1S/C16H15BrO/c1-2-5-14-6-3-4-7-16(14)18-12-13-8-10-15(17)11-9-13/h2-4,6-11H,1,5,12H2
• InChI Key： SABQRYIYPAPJOF-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(COC2=CC=CC=C2CC=C)C=C1

Computed Properties

• Exact Mass: 302.03063g/mol
• Monoisotopic Mass: 302.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Allyl-2-((4-bromobenzyl)oxy)benzene

Introduction to 1-Allyl-2-((4-bromobenzyl)oxy)benzene (CAS No. 1309933-12-7)

1-Allyl-2-((4-bromobenzyl)oxy)benzene, identified by its Chemical Abstracts Service (CAS) number 1309933-12-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement of an allyl group, a bromobenzyl ether linkage, and a benzene ring, exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry and synthetic applications.

The molecular structure of 1-Allyl-2-((4-bromobenzyl)oxy)benzene consists of a benzene ring substituted with an allyl group at the 1-position and an oxygenated linkage to a 4-bromobenzyl moiety at the 2-position. This configuration imparts distinct reactivity and potential biological activity, making it a compound of interest for researchers seeking novel scaffolds for drug development. The presence of both the allyl and bromobenzyl functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored properties.

In recent years, the demand for innovative compounds with unique structural motifs has driven extensive research into molecules like 1-Allyl-2-((4-bromobenzyl)oxy)benzene. The benzene derivative class remains a cornerstone in pharmaceutical design due to its versatility and well-documented biological interactions. The introduction of bromine at the para position enhances electrophilicity, facilitating further functionalization, while the allyl group serves as a versatile handle for cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of 1-Allyl-2-((4-bromobenzyl)oxy)benzene is its potential as a precursor in the synthesis of biologically active molecules. Researchers have leveraged similar structural motifs to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. The benzyl ether linkage, in particular, has been explored in natural product synthesis and drug discovery due to its stability and ability to form hydrogen bonds, contributing to molecule-receptor interactions.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-Allyl-2-((4-bromobenzyl)oxy)benzene, allowing researchers to predict its interactions with biological targets with greater accuracy. Machine learning models trained on large datasets have identified this compound as a high-potential scaffold for further optimization. Such computational approaches are complemented by experimental validation, where synthetic chemists employ modern techniques to modify and probe the reactivity of 1-Allyl-2-((4-bromobenzyl)oxy)benzene.

The pharmaceutical industry has been particularly interested in exploring analogs of 1-Allyl-2-((4-bromobenzyl)oxy)benzene due to its structural features that align with known pharmacophores. For instance, the combination of an allylic position and an aromatic ether has been associated with enhanced solubility and bioavailability in drug candidates. This makes 1-Allyl-2-((4-bromobenzyl)oxy)benzene an attractive starting point for designing molecules that can traverse biological membranes efficiently.

In synthetic organic chemistry, 1-Allyl-2-((4-bromobenzyl)oxy)benzene serves as a versatile building block for constructing more complex molecules. The bromine atom at the 4-position allows for palladium-catalyzed cross-coupling reactions with boronic acids or alkynes, enabling the introduction of diverse substituents. Similarly, the allyl group can undergo radical reactions or serve as a precursor for other functional groups via oxidation or hydroboration reactions.

The use of 1-Allyl-2-((4-bromobenzyl)oxy)benzene in medicinal chemistry is further supported by its compatibility with modern synthetic methodologies. Techniques such as flow chemistry have allowed for scalable production of derivatives, reducing reaction times and improving yields. Additionally, green chemistry principles are being integrated into the synthesis of this compound, emphasizing minimal waste generation and sustainable reagents.

As research continues to evolve, the applications of 1-Allyl-2-((4-bromobenzialloxy))benzene (CAS No. 1309933127) are expected to expand into new therapeutic areas. Its structural features make it amenable to modifications that could yield compounds targeting neurological disorders or rare diseases where existing treatments are limited. The ability to fine-tune its properties through chemical manipulation ensures that it remains relevant in an ever-changing landscape of drug discovery.

In conclusion,1-Allyl - 2 - ((4 - bromobenzyl ) oxy ) benzene ( CAS No . 1309933127 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and potential biological activities . Its role as both a synthetic intermediate and a lead compound underscores its importance in ongoing research efforts . As scientists continue to uncover new applications , this compound is poised to play an integral part in future medical breakthroughs .